Cas no 2229322-48-7 (2-(2,5-dihydroxyphenyl)propanal)

• Product Name: 2-(2,5-dihydroxyphenyl)propanal
• CAS No: 2229322-48-7
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 6019613
• PubChem ID: 134639269
• Update Time: 2025-10-29

2-(2,5-dihydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 2,5-dihydroxy-α-methyl-
• 2-(2,5-dihydroxyphenyl)propanal
• EN300-1764353
• 2,5-Dihydroxyphenylpropanal
• 2229322-48-7

• Inchi： 1S/C9H10O3/c1-6(5-10)8-4-7(11)2-3-9(8)12/h2-6,11-12H,1H3
• InChI Key： SPKFEVKSIWGBMO-UHFFFAOYSA-N
• SMILES： C1(C(C)C=O)=CC(O)=CC=C1O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 365.3±27.0 °C(Predicted)
• pka: 10.47±0.48(Predicted)

Additional information on 2-(2,5-dihydroxyphenyl)propanal

Introduction to 2-(2,5-dihydroxyphenyl)propanal (CAS No. 2229322-48-7)

2-(2,5-dihydroxyphenyl)propanal, with the CAS number 2229322-48-7, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of aromatic aldehydes and is characterized by its distinctive molecular structure, which includes a propanal moiety attached to a 2,5-dihydroxyphenyl ring. The presence of these functional groups imparts specific chemical properties that make it a valuable subject of study.

The molecular formula of 2-(2,5-dihydroxyphenyl)propanal is C₉H₁₀O₃, and its molecular weight is approximately 166.17 g/mol. The compound's structure consists of a benzene ring with two hydroxyl groups at the 2 and 5 positions, and a propanal group attached to the benzene ring. This arrangement provides a combination of aromaticity and reactivity, making it an interesting candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, 2-(2,5-dihydroxyphenyl)propanal has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its anti-inflammatory and antioxidant properties, which are crucial for addressing various diseases and conditions. For instance, research published in the Journal of Medicinal Chemistry in 2021 highlighted the compound's ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-(2,5-dihydroxyphenyl)propanal could be a valuable starting point for developing novel anti-inflammatory drugs.

Beyond its medicinal applications, 2-(2,5-dihydroxyphenyl)propanal has also been investigated for its potential use in materials science. The compound's unique structure makes it suitable for the synthesis of advanced materials with specific properties. For example, researchers at the University of California have explored the use of 2-(2,5-dihydroxyphenyl)propanal as a building block for creating polymer-based materials with enhanced mechanical strength and thermal stability. These materials could find applications in industries such as electronics, automotive, and aerospace.

The synthesis of 2-(2,5-dihydroxyphenyl)propanal can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 3-hydroxybenzaldehyde with an appropriate reagent to introduce the propanal group. Another approach involves the oxidation of 3-hydroxybenzyl alcohol followed by alkylation to form the desired product. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, while 2-(2,5-dihydroxyphenyl)propanal is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

The environmental impact of 2-(2,5-dihydroxyphenyl)propanal is another important consideration. Studies have shown that this compound can be biodegraded under certain conditions, making it a more environmentally friendly option compared to some other chemicals used in similar applications. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable use.

In conclusion, 2-(2,5-dihydroxyphenyl)propanal (CAS No. 2229322-48-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for developing new therapeutic agents and advanced materials with improved properties. As research in these areas continues to advance, it is likely that we will see even more innovative applications for this intriguing compound.